![molecular formula C14H20N2O3S B2503986 N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide CAS No. 881291-49-2](/img/structure/B2503986.png)
N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide consists of a cyclohexanecarboxamide group attached to a phenyl ring, which is further substituted with a methylsulfamoyl group . For a detailed structural analysis, it would be beneficial to refer to spectroscopic data or computational chemistry resources.Physical And Chemical Properties Analysis
The physical and chemical properties of N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide, such as its melting point, boiling point, and density, are not provided in the search results . For detailed property data, it’s recommended to refer to material safety data sheets (MSDS) or other chemical databases.Scientific Research Applications
- N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide has been investigated for its antimicrobial properties. Studies have shown promising results against bacterial and fungal strains. Specifically, it exhibits potential against Gram-positive pathogens, including biofilm-associated infections caused by Enterococcus faecium .
- Researchers have explored the compound’s antioxidant activity using assays such as DPPH (1,1-diphenyl-2-picrylhydrazyl), ABTS (2,2’-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and ferric reducing power. These tests evaluate its ability to scavenge free radicals and protect against oxidative stress .
- Toxicity studies have been conducted using freshwater cladoceran Daphnia magna Straus. These investigations help determine the safety profile of the compound and its potential impact on aquatic organisms .
- The compound’s structure, containing a sulfone moiety, provides a scaffold for drug design. Researchers explore modifications to enhance its pharmacological properties, aiming to develop novel antimicrobial agents .
- Computational simulations (in silico) have been performed to predict the compound’s antimicrobial effect and toxicity. These virtual experiments guide further experimental work and aid in rational drug design .
- Some studies investigate the use of N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide as a chemosensitizer. It may enhance the efficacy of existing antimicrobial drugs by overcoming resistance mechanisms in pathogens .
Antimicrobial Activity
Antioxidant Effect
Toxicity Assessment
Drug Design and Scaffold Exploration
In Silico Studies
Chemical Chemosensitization
properties
IUPAC Name |
N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O3S/c1-15-20(18,19)13-9-7-12(8-10-13)16-14(17)11-5-3-2-4-6-11/h7-11,15H,2-6H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPXUMJYQDAZNTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(methylsulfamoyl)phenyl]cyclohexanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.